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Compound of Interest

Compound Name: 2-Methoxytetrahydropyran

Cat. No.: B1197970

An In-depth Technical Guide to 2-
Methoxytetrahydropyran

Abstract

2-Methoxytetrahydropyran (CAS No. 6581-66-4) is a cyclic ether with significant applications
in organic synthesis, primarily as a versatile building block and intermediate.[1] Its structure,
featuring a tetrahydropyran ring substituted with a methoxy group at the anomeric C2 position,
imparts unique reactivity. This technical guide provides a comprehensive overview of the
physical, chemical, and spectroscopic properties of 2-methoxytetrahydropyran, intended for
researchers, chemists, and professionals in drug development and materials science. The
document details experimental protocols for property determination, summarizes key data in
tabular format, and includes diagrams to illustrate reaction pathways and experimental
workflows.

Physical and Chemical Properties

2-Methoxytetrahydropyran is typically a colorless to light yellow liquid with a characteristic
ether-like odor.[1] It is a flammable liquid and should be handled with appropriate safety
precautions.[2][3]

Quantitative Physical Data
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The key physical properties of 2-methoxytetrahydropyran are summarized in the table below.

These values are critical for its handling, purification, and use in chemical reactions.

Property Value Reference(s)
Molecular Formula CeH1202 [4]

Molecular Weight 116.16 g/mol [41[5]

CAS Number 6581-66-4 [4]
Appearance Colorless to light yellow liquid [1]

Boiling Point 128-129 °C (at 760 mmHg) [2][4][6]

58-60 °C (at 10 mmHg)

[2]

Density

0.963 g/mL (at 25 °C)

[2]41(6]

Refractive Index (n20/D)

1.425

[2]4](6]

Flash Point

25 °C (77 °F) - closed cup

[2]7]

Vapor Pressure

12.9 mmHg (at 25 °C)

[7]

LogP (Octanol/Water)

1.15940

[417]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of 2-

methoxytetrahydropyran.
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Spectroscopic Data Description Reference(s)

Proton resonance spectra
1H NMR [2][8]
have been analyzed.

13C NMR Spectral data is available. [519]

Mass Spectrometry (GC-MS) Spectral data is available. [9]
FTIR and ATR-IR spectra are

Infrared (IR) Spectroscopy ) [9]
available.

Raman Spectroscopy Spectral data is available. [9]

Chemical Properties and Reactivity
Synthesis

2-Methoxytetrahydropyran is commonly synthesized via the acid-catalyzed addition of
methanol to 3,4-dihydro-2H-pyran.[10] The reaction is typically exothermic and proceeds with
high yield.
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Synthesis of 2-Methoxytetrahydropyran

Reactants
3,4-Dihydro-2H-pyran Methanol
1.0 mole 1.0 mole
Conditions
Y
@talyst (e.g., HC)
Exothermic
Reaction

juct

2-Methoxytetrahydropyran

Click to download full resolution via product page

Synthesis of 2-Methoxytetrahydropyran.

Reactivity and Applications

2-Methoxytetrahydropyran is a valuable intermediate in organic synthesis.[1] Its primary utility
stems from its role as a precursor to the tetrahydropyranyl (THP) protecting group, although
dihydropyran is more commonly used directly for this purpose. The THP group is widely used to
protect alcohols and other functional groups due to its stability under a variety of conditions
(e.g., basic, organometallic) and its ease of removal under mild acidic conditions.

In the gas phase, 2-methoxytetrahydropyran undergoes an elimination reaction to yield 3,4-
dihydro-2H-pyran and methanol.[2][10][11]
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Use as an Alcohol Protecting Group Precursor

3,4-Dihydro-2H-pyran
(Active Protecting Agent)

Acid Catalyst
(e.g., PTSA)

Protection Step

THP-Protected Alcohol
(R-OTHP)

Mild Acid
(e.qg., aq. HCI)

Regenerates Alcohol

Alcohol (R-OH)
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Alcohol protection using the THP group.

Experimental Protocols

Detailed methodologies for determining the key physical properties of 2-
methoxytetrahydropyran are outlined below. These are standard procedures applicable in

most organic chemistry laboratories.
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Boiling Point Determination (Distillation Method)

Apparatus Setup: Assemble a standard simple distillation apparatus using a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a sample of 2-methoxytetrahydropyran (approx. 10-20 mL) and
a few boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which a steady stream of distillate is collected in the
receiving flask. This temperature range is the boiling point. The thermometer bulb should be
positioned just below the side arm of the distillation head to ensure an accurate reading of
the vapor temperature.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a pressure correction
(e.g., using a nomograph) should be applied to determine the normal boiling point.

Density Measurement (Pychometer Method)

Pycnometer Preparation: Clean and dry a pycnometer (a specific gravity bottle) and record
its empty mass (ma1).

Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C)
and record the mass (mz). The density of water (p_water) at this temperature is known.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2-
methoxytetrahydropyran at the same temperature and record the mass (ms).

Calculation: The density of the sample (p_sample) is calculated using the formula: p_sample
= [(ms - m1) / (M2 - m1)] * p_water

Refractive Index Measurement (Abbe Refractometer)

Instrument Calibration: Calibrate the Abbe refractometer using a standard sample with a
known refractive index (e.g., distilled water).
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o Sample Application: Place a few drops of 2-methoxytetrahydropyran onto the prism of the
refractometer.

o Measurement: Close the prism and adjust the light source and focus until the dividing line
between the light and dark fields is sharp and centered in the crosshairs.

» Reading: Read the refractive index value from the instrument's scale. Record the
temperature, as refractive index is temperature-dependent. The standard is typically 20 °C
(n20/D).
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Workflow for Boiling Point Determination
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Boiling point determination workflow.
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Safety and Handling

2-Methoxytetrahydropyran is a flammable liquid and vapor.[2][9] It is essential to handle it in

a well-ventilated area, away from ignition sources, and to use appropriate personal protective
equipment (PPE).[2][12][13]

GHS Hazard Information

Category Information Reference(s)
Pictogram GHSO02 (Flame) [21[9]
Signal Word Warning [2][9]
H226: Flammable liquid and
Hazard Statement [2][9]
vapor
Hazard Class Flammable Liquid Category 3 [2][9]
Storage Class 3 - Flammable liquids [2]

Handling and Storage

Handling: Avoid inhalation of vapor or mist.[12] Keep away from heat, sparks, open flames,
and other ignition sources.[13][14] Ground/bond container and receiving equipment to
prevent static discharge.[13]

Storage: Store in a cool, dry, and well-ventilated place.[12] Keep the container tightly closed.
[12] Containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[12]

Personal Protective Equipment (PPE): Eyeshields, faceshields, and chemical-resistant
gloves are recommended.[2] Use a respirator with an appropriate filter (e.g., type ABEK) if
ventilation is inadequate.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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